78-51-3

Tris(2-butoxyethyl) phosphate

In Stock

• CAS RN:
• 78-51-3

• Formula:
• C18H39O7P

• InChI:
• InChI=1S/C18H39O7P/c1-4-7-10-20-13-16-23-26(19,24-17-14-21-11-8-5-2)25-18-15-22-12-9-6-3/h4-18H2,1-3H3

• InChIKey:
• WTLBZVNBAKMVDP-UHFFFAOYSA-N

• Tris(2-butoxyethyl) phosphate belongs to the class of organophosphate triesters, widely used as flame retardants and plasticizers in a variety of commercial products such as textiles, foams, polymers, paints, hydraulic fluids, etc.
  Tris(2-butoxyethyl) phosphate is an organic flame retardant. It shows PXR agonistic activity. Tris(2-butoxyethyl) phosphate was detected and quantified during the analysis of herring gull eggs by liquid chromatography-electrospray ionization(+)-tandem mass spectrometry.
  Tris(2-butoxyethyl) phosphate is a trialkyl phosphate in which the alkyl group specified is 2-butoxyethyl. It has a role as an environmental contaminant and a flame retardant.
  Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group o...

Triethyl(phenyl)stannane

• CAS RN:
• 878-51-3

• Formula:
• C12H20Sn

• InChI:
• InChI=1S/C6H5.3C2H5.Sn/c1-2-4-6-5-3-1;3*1-2;/h1-5H;3*1H2,2H3;

• InChIKey:
• CKGABOFCIIXWCH-UHFFFAOYSA-N

• Triethyl(phenyl)stannane is a useful research compound. Its molecular formula is C12H20Sn and its molecular weight is 283 g/mol. The purity is usually 95%.

8-Bromo-1,4-dioxaspiro[4.5]decane

In Stock

• CAS RN:
• 68278-51-3

• Formula:
• C8H13BrO2

• InChI:
• InChI=1S/C8H13BrO2/c9-7-1-3-8(4-2-7)10-5-6-11-8/h7H,1-6H2

• InChIKey:
• JCWBPQVTECHCIP-UHFFFAOYSA-N

• 8-Bromo-1,4-dioxaspiro[4.5]decane is a useful research compound. Its molecular formula is C8H13BrO2 and its molecular weight is 221.094. The purity is usually 95%.

3,4-Diethylisoxazol-5-amine

Usually In Stock

• CAS RN:
• 71378-51-3

• Formula:
• C7H12N2O

• InChI:
• InChI=1S/C7H12N2O/c1-3-5-6(4-2)9-10-7(5)8/h3-4,8H2,1-2H3

• InChIKey:
• UVZVKESDPCGFHR-UHFFFAOYSA-N

• 3,4-Diethylisoxazol-5-amine is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.

1-(Oxan-2-yl)propan-2-one

In Stock

• CAS RN:
• 13178-51-3

• Formula:
• C8H14O2

• InChI:
• InChI=1S/C8H14O2/c1-7(9)6-8-4-2-3-5-10-8/h8H,2-6H2,1H3

• InChIKey:
• PJAGGQUSOXCAEA-UHFFFAOYSA-N

• 1-(Oxan-2-yl)propan-2-one is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.2 g/mol. The purity is usually 95%.

1-Tosyl-1H-1,2,4-triazole

In Stock

• CAS RN:
• 13578-51-3

• Formula:
• C9H9N3O2S

• InChI:
• InChI=1S/C9H9N3O2S/c1-8-2-4-9(5-3-8)15(13,14)12-7-10-6-11-12/h2-7H,1H3

• InChIKey:
• GFWABQNSSIQCLB-UHFFFAOYSA-N

• 1-Tosyl-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C9H9N3O2S and its molecular weight is 223.25 g/mol. The purity is usually 95%.

2-cyclobutyl-2-phenylacetic acid

In Stock

• CAS RN:
• 123078-51-3

• Formula:
• C12H14O2

• 2-cyclobutyl-2-phenylacetic acid is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.2. The purity is usually 95%.

2-(O-Tolyl)-thiazole-4-carboxylic acid ethyl ester

In Stock

• CAS RN:
• 885278-51-3

• Formula:
• C13H13NO2S

• InChI:
• InChI=1S/C13H13NO2S/c1-3-16-13(15)11-8-17-12(14-11)10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3

• InChIKey:
• FTIWJDSCQBOTIM-UHFFFAOYSA-N

• 2-(O-Tolyl)-thiazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H13NO2S and its molecular weight is 247.31 g/mol. The purity is usually 95%.

1-(2,3-Dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

In Stock

• CAS RN:
• 898778-51-3

• Formula:
• C15H9Cl2F3O

• InChI:
• InChI=1S/C15H9Cl2F3O/c16-10-3-1-2-9(14(10)17)13(21)5-4-8-6-11(18)15(20)12(19)7-8/h1-3,6-7H,4-5H2

• InChIKey:
• HDYZVNCLPGBCOA-UHFFFAOYSA-N

• 1-(2,3-Dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H9Cl2F3O and its molecular weight is 333.1 g/mol. The purity is usually 95%.

4-((2-ethylpiperidin-1-yl)sulfonyl)-N'-(4-methoxybenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-51-3

• Formula:
• C22H26N4O4S2

• InChI:
• InChI=1S/C22H26N4O4S2/c1-3-16-7-4-5-14-26(16)32(28,29)17-12-10-15(11-13-17)21(27)24-25-22-23-20-18(30-2)8-6-9-19(20)31-22/h6,8-13,16H,3-5,7,14H2,1-2H3,(H,23,25)(H,24,27)

• InChIKey:
• CAMAPWPETHCHDZ-UHFFFAOYSA-N

• 4-((2-ethylpiperidin-1-yl)sulfonyl)-N'-(4-methoxybenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O4S2 and its molecular weight is 474.59. The purity is usually 95%.

(2Z)-2-(4-ethoxybenzylidene)-6-hydroxy-7-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-1-benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-51-3

• Formula:
• C24H28N2O5

• InChI:
• InChI=1S/C24H28N2O5/c1-2-30-18-5-3-17(4-6-18)15-22-23(29)19-7-8-21(28)20(24(19)31-22)16-26-11-9-25(10-12-26)13-14-27/h3-8,15,27-28H,2,9-14,16H2,1H3/b22-15-

• InChIKey:
• QBMZNDLWRBUEAX-JCMHNJIXSA-N

• (2Z)-2-(4-ethoxybenzylidene)-6-hydroxy-7-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.

2-(2-Amino-5-(4-methoxyphenyl)pyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol

In Stock

• CAS RN:
• 877778-51-3

• Formula:
• C24H20FN3O3

• InChI:
• InChI=1S/C24H20FN3O3/c1-30-18-8-4-16(5-9-18)21-13-27-24(26)28-23(21)20-11-10-19(12-22(20)29)31-14-15-2-6-17(25)7-3-15/h2-13,29H,14H2,1H3,(H2,26,27,28)

• InChIKey:
• WAXFWUZJKQAPQQ-UHFFFAOYSA-N

• 2-(2-Amino-5-(4-methoxyphenyl)pyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol is a useful research compound. Its molecular formula is C24H20FN3O3 and its molecular weight is 417.44. The purity is usually 95%.

N-(4-(4-methoxypiperidin-1-yl)phenyl)cyclobutanecarboxamide

In Stock

• CAS RN:
• 1797278-51-3

• Formula:
• C17H24N2O2

• InChI:
• InChI=1S/C17H24N2O2/c1-21-16-9-11-19(12-10-16)15-7-5-14(6-8-15)18-17(20)13-3-2-4-13/h5-8,13,16H,2-4,9-12H2,1H3,(H,18,20)

• InChIKey:
• IROVOKQJPOTYSX-UHFFFAOYSA-N

• N-(4-(4-methoxypiperidin-1-yl)phenyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C17H24N2O2 and its molecular weight is 288.391. The purity is usually 95%.

N1-(2-methoxy-2-(o-tolyl)ethyl)-N2-(pyridin-3-yl)oxalamide

In Stock

• CAS RN:
• 1797878-51-3

• Formula:
• C17H19N3O3

• InChI:
• InChI=1S/C17H19N3O3/c1-12-6-3-4-8-14(12)15(23-2)11-19-16(21)17(22)20-13-7-5-9-18-10-13/h3-10,15H,11H2,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• LEOBOWMXOHKHSI-UHFFFAOYSA-N

• N1-(2-methoxy-2-(o-tolyl)ethyl)-N2-(pyridin-3-yl)oxalamide is a useful research compound. Its molecular formula is C17H19N3O3 and its molecular weight is 313.357. The purity is usually 95%.

2-Cyclobutoxy-3-methylpyrazine

In Stock

• CAS RN:
• 2175978-51-3

• Formula:
• C9H12N2O

• InChI:
• InChI=1S/C9H12N2O/c1-7-9(11-6-5-10-7)12-8-3-2-4-8/h5-6,8H,2-4H2,1H3

• InChIKey:
• LFSXKANLOVMJGH-UHFFFAOYSA-N

• 2-Cyclobutoxy-3-methylpyrazine is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.208. The purity is usually 95%.

3-[4-(2-Phenylethyl)piperidin-1-yl]sulfonylpyridine-2-carbonitrile

Usually In Stock

• CAS RN:
• 2361678-51-3

• Formula:
• C19H21N3O2S

• InChI:
• InChI=1S/C19H21N3O2S/c20-15-18-19(7-4-12-21-18)25(23,24)22-13-10-17(11-14-22)9-8-16-5-2-1-3-6-16/h1-7,12,17H,8-11,13-14H2

• InChIKey:
• ZOGPGPMZMNJFOL-UHFFFAOYSA-N

• 3-[4-(2-Phenylethyl)piperidin-1-yl]sulfonylpyridine-2-carbonitrile is a useful research compound. Its molecular formula is C19H21N3O2S and its molecular weight is 355.46. The purity is usually 95%.

(3-Chlorophenyl)-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379978-51-3

• Formula:
• C19H21ClN2O2

• InChI:
• InChI=1S/C19H21ClN2O2/c1-14-11-18(5-8-21-14)24-13-15-6-9-22(10-7-15)19(23)16-3-2-4-17(20)12-16/h2-5,8,11-12,15H,6-7,9-10,13H2,1H3

• InChIKey:
• LZZQOLRALYXGCY-UHFFFAOYSA-N

• (3-Chlorophenyl)-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H21ClN2O2 and its molecular weight is 344.84. The purity is usually 95%.

1-(Bromomethyl)-3-(difluoromethyl)benzene

In Stock

• CAS RN:
• 1263178-51-3

• Formula:
• C8H7BrF2

• InChI:
• InChI=1S/C8H7BrF2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4,8H,5H2

• InChIKey:
• ZLEPJRZWCZMUGA-UHFFFAOYSA-N

• 1-(Bromomethyl)-3-(difluoromethyl)benzene is a useful research compound. Its molecular formula is C8H7BrF2 and its molecular weight is 221.045. The purity is usually 95%.

3,4-Diethyl-5-isoxazolamine hydrochloride

• CAS RN:
• 1185426-22-5; 71378-51-3

• Formula:
• C7H13ClN2O

• InChI:
• InChI=1S/C7H12N2O.ClH/c1-3-5-6(4-2)9-10-7(5)8;/h3-4,8H2,1-2H3;1H

• InChIKey:
• VSOCAVLPLXTFDK-UHFFFAOYSA-N

• 3,4-Diethyl-5-isoxazolamine hydrochloride is a useful research compound. Its molecular formula is C7H13ClN2O and its molecular weight is 176.64. The purity is usually 95%.